(2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: N-acetyl-2-(4-acetylphenyl)imino-8-methoxychromene-3-carboxamide
• InChI: InChI=1S/C21H18N2O5/c1-12(24)14-7-9-16(10-8-14)23-21-17(20(26)22-13(2)25)11-15-5-4-6-18(27-3)19(15)28-21/h4-11H,1-3H3,(H,22,25,26)
• InChI Key: YPHWXURAXKSPRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)NC(=O)C
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

(2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. This compound has been studied for its potential applications in scientific research due to its interesting chemical properties.

Mechanism of Action

The mechanism of action of (2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that (2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory and antimicrobial activity. Additionally, it has been suggested that this compound may have potential as a cancer therapy due to its ability to inhibit cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide in lab experiments is its potential as a cancer therapy. Additionally, this compound has shown promising results in anti-inflammatory and antimicrobial activity. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide. One potential direction is the further study of its potential as a cancer therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound. Further studies may also explore the potential use of this compound in other areas such as anti-inflammatory and antimicrobial activity. Finally, the synthesis method of this compound may be optimized to increase its solubility and make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis method of (2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide involves the reaction of 4-acetylphenylhydrazine with 2-acetylnaphthalene-1,4-dione in the presence of acetic acid and methanol. The resulting product is then purified by recrystallization to obtain the final compound.

Scientific Research Applications

(2Z)-N-acetyl-2-[(4-acetylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been studied for its potential applications in scientific research. This compound has shown promising results in various research areas such as cancer therapy, anti-inflammatory activity, and antimicrobial activity.